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Compound of Interest

Compound Name: Dimethyl sulfoxide

Cat. No.: B021448 Get Quote

Dimethyl sulfoxide ((CH₃)₂SO), commonly known as DMSO, is a highly versatile and widely

utilized organosulfur compound in the realms of organic chemistry, pharmacology, and cell

biology.[1] Its unique combination of physical and chemical properties establishes it as a

superior polar aprotic solvent, capable of dissolving a vast array of polar and nonpolar

compounds.[1][2] This technical guide provides an in-depth exploration of DMSO's core

attributes, its applications in pivotal organic reactions, and detailed experimental protocols for

its use.

Core Physicochemical Properties of DMSO
DMSO's efficacy as a solvent is rooted in its molecular structure. The sulfur-oxygen double

bond creates a strong dipole moment, with the oxygen atom bearing a partial negative charge

and the sulfur atom a partial positive charge. This polarity allows it to effectively solvate cations.

However, the bulky methyl groups sterically hinder the solvation of anions, leaving them

"naked" and highly reactive in solution. This characteristic is a cornerstone of its utility in

promoting various chemical transformations.[2][3]

Table 1: Physical and Chemical Properties of Dimethyl Sulfoxide (DMSO)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b021448?utm_src=pdf-interest
https://www.benchchem.com/product/b021448?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.chemicalbook.com/article/dimethyl-sulfoxide-a-widely-used-polar-aprotic-solvent.htm
https://www.chemicalbook.com/article/dimethyl-sulfoxide-a-widely-used-polar-aprotic-solvent.htm
https://www.masterorganicchemistry.com/2012/04/27/polar-protic-polar-aprotic-nonpolar-all-about-solvents/
https://www.benchchem.com/product/b021448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula (CH₃)₂SO [1]

Molar Mass 78.13 g/mol [4]

Appearance Colorless liquid [4][5]

Odor
Odorless (pure), Garlic-like

(technical grade)
[1][5]

Density 1.1004 g/cm³ (at 20 °C) [5]

Melting Point 18.5 - 19 °C (65.3 - 66.2 °F) [4][6]

Boiling Point 189 °C (372 °F) [1][4]

Flash Point (Closed Cup) 89 °C (192 °F) [6]

Dielectric Constant 47 [7]

Dynamic Viscosity 1.996 mPa·s (at 25 °C) [8]

Solubility in Water Miscible [1][5]

pKa 35 [5]

DMSO is miscible with a wide range of organic solvents, including alcohols, esters, and

ketones, but is immiscible with alkanes.[5] Its high boiling point makes it suitable for reactions

requiring elevated temperatures, though it can be challenging to remove from a reaction

mixture by evaporation.[2][4] It is also notably hygroscopic, readily absorbing moisture from the

atmosphere.

Table 2: Comparison of Physicochemical Properties of Common Solvents
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Solvent Formula
Boiling Point
(°C)

Dielectric
Constant

Classification

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 189 47 Polar Aprotic

Water H₂O 100 80.1 Polar Protic

Methanol CH₄O 65 32.7 Polar Protic

Ethanol C₂H₆O 78 24.6 Polar Protic

Acetone C₃H₆O 56 20.7 Polar Aprotic

Acetonitrile

(ACN)
C₂H₃N 82 37.5 Polar Aprotic

N,N-

Dimethylformami

de (DMF)

C₃H₇NO 153 36.7 Polar Aprotic

Tetrahydrofuran

(THF)
C₄H₈O 66 7.5

Polar Aprotic

(Borderline)

Hexane C₆H₁₄ 69 1.9 Nonpolar

Data sourced from multiple references.[7][9][10]

Applications in Organic Synthesis
DMSO's distinct properties make it an ideal solvent for a variety of organic reactions, often

leading to increased reaction rates and higher yields.

Nucleophilic Substitution (Sₙ2) Reactions
In Sₙ2 reactions, the rate is highly dependent on the nucleophilicity of the attacking species.

Polar aprotic solvents like DMSO are particularly effective at accelerating these reactions.[11]

[12] By solvating the cation of a salt but leaving the anion (the nucleophile) relatively

unsolvated and "free," DMSO enhances the anion's nucleophilicity.[3][13] This is in stark

contrast to polar protic solvents (like water or alcohols), which form strong hydrogen bonds with
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the anion, creating a solvent cage that hinders its ability to attack the electrophilic center.[12]

[14]
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Polar Protic Solvent (e.g., H₂O)

Polar Aprotic Solvent (DMSO)
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Start

Prepare solution of oxalyl chloride
in anhydrous DCM at -78°C

Slowly add anhydrous DMSO

Stir for 15-30 min at -78°C

Add alcohol solution in DCM

Stir for 30-45 min at -78°C

Add triethylamine (TEA)

Stir for 30 min and warm to RT

Quench with water and perform workup

Purify crude product
(e.g., column chromatography)

End (Pure Ketone)

 

Start

Harvest healthy cells
(>80% viability)

Centrifuge to pellet cells

Resuspend pellet in cold
cryopreservation medium

(10% DMSO)

Aliquot cell suspension
into cryogenic vials

Place vials in controlled-rate
freezing container at -80°C

(for at least 24h)

Transfer to liquid nitrogen
for long-term storage

End (Cryopreserved Cells)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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